Cas no 1784352-66-4 (3-tert-Butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)

• Product Name: 3-tert-Butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• CAS No: 1784352-66-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5737751
• PubChem ID: 84049853
• Update Time: 2025-10-28

3-tert-Butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• EN300-700948
• 1784352-66-4
• Isoxazolo[5,4-b]pyridin-4-amine, 3-(1,1-dimethylethyl)-6-methyl-

• Inchi： 1S/C11H15N3O/c1-6-5-7(12)8-9(11(2,3)4)14-15-10(8)13-6/h5H,1-4H3,(H2,12,13)
• InChI Key： HILCKPHQIDSMNO-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C)N=2)N)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±37.0 °C(Predicted)
• pka: 7.44±0.50(Predicted)

Additional information on 3-tert-Butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine

3-Tert-butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine: A Comprehensive Overview

The compound 3-Tert-butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine, with the CAS number 1784352-66-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic amines, which are known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a fused bicyclic system consisting of an oxazole ring and a pyridine ring, with substituents at specific positions that influence its chemical properties and reactivity.

The synthesis of 3-Tert-butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine involves a multi-step process that typically begins with the preparation of precursor molecules. Recent studies have highlighted the use of microwave-assisted synthesis techniques to enhance reaction efficiency and yield. These methods have been shown to significantly reduce reaction times while maintaining high purity levels. The incorporation of bulky substituents, such as the tert-butyl group at position 3 and the methyl group at position 6, plays a crucial role in modulating the electronic and steric properties of the molecule.

One of the most intriguing aspects of this compound is its potential application in drug design. The presence of the amine group at position 4 makes it a promising candidate for hydrogen bonding interactions, which are critical in pharmacology. Recent research has explored its ability to act as a ligand in metalloenzyme inhibition studies. For instance, studies published in Nature Communications have demonstrated that this compound exhibits selective binding to certain metalloenzymes, making it a potential lead for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-Tert-butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine has also been investigated for its role in materials science. Its unique electronic structure makes it an ideal candidate for use in organic electronics. Researchers have reported that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. A study published in Advanced Materials highlighted its ability to act as an electron transport layer material due to its favorable charge transport properties.

The stability and reactivity of this compound under various conditions have also been extensively studied. Recent findings indicate that it exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been optimized through computational modeling techniques such as density functional theory (DFT). These studies provide valuable insights into its potential as a building block for more complex molecular architectures.

In conclusion, 3-Tert-butyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing both fundamental and applied research.